Cas no 41108-81-0 (tert-Butyl (Trimethylsilyl)acetate)

• Product Name: tert-Butyl (Trimethylsilyl)acetate
• CAS No: 41108-81-0
• MF: C₉H₂₀O₂Si
• MW: 188.33940410614
• CID: 333442
• PubChem ID: 57653490
• Update Time: 2025-09-20

tert-Butyl (Trimethylsilyl)acetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-(trimethylsilyl)-, 1,1-dimethylethyl ester
• tert-Butyl (Trimethylsilyl)acetate
• tert-butyl 2-trimethylsilylacetate
• Tert-Butyl Trimethylsilylacetate
• (trimethylsilyl)acetic acid tert-butyl ester
• 92759_ALDRICH
• 92759_FLUKA
• AC1L40YJ
• AC1Q5XJZ
• ACMC-20ajkm
• CTK4I4264
• NSC237636
• TMSCH2CO2-t-Bu
• NSC 237636
• NSC-237636
• 1,1-Dimethylethyl trimethylsilylacetate
• Acetic acid, (trimethylsilyl)-, 1,1-dimethylethyl ester
• tert-butyl(trimethylsilyl)acetate
• HOHBQWITMXOSOW-UHFFFAOYSA-N
• 41108-81-0
• TERT-BUTYL 2-(TRIMETHYLSILYL)ACETATE
• t-butyl trimethylsilylacetate
• FT-0719923
• SCHEMBL9019859
• tert-Butyl trimethylsilylacetate, >=95.0% (GC)
• t-butyltrimethylsilylacetate
• TERT-BUTYLTRIMETHYLSILYLACETATE
• EINECS 255-222-2
• NS00056090
• DTXSID00194054
• 2-(Trimethylsilyl)acetic Acid 1,1-Dimethylethyl Ester; 1,1-Dimethylethyl (Trimethylsilyl)acetate; NSC 237636; tert-Butyl 2-(Trimethylsilyl)acetate; tert-Butyl alpha-(Trimethylsilyl)acetate
• DB-257034

• MDL： MFCD00042855
• Inchi： 1S/C9H20O2Si/c1-9(2,3)11-8(10)7-12(4,5)6/h7H2,1-6H3
• InChI Key： HOHBQWITMXOSOW-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)CC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 188.1233
• Monoisotopic Mass: 188.123256
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 0.86 g/mL at 25 °C(lit.)
• Melting Point: Not available
• Boiling Point: 67 °C/13 mmHg(lit.)
• Flash Point: Fahrenheit: 107.6 ° f
  Celsius: 42 ° c
  
• Refractive Index: n20/D 1.417
  n20/D 1.418(lit.)
• PSA: 26.3
• LogP: 2.66630
• Vapor Pressure: 1.1±0.3 mmHg at 25°C

tert-Butyl (Trimethylsilyl)acetate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 3272 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10
• Safety Instruction： 23-24/25
• FLUKA BRAND F CODES：10-21
• Risk Phrases：10
• Packing Group：III
• Hazard Level：3.2
• HazardClass：3.2
• PackingGroup：III
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters